![molecular formula C9H6ClNO4 B2687019 2-Chloro-5-nitrocinnamic acid CAS No. 36015-19-7](/img/structure/B2687019.png)
2-Chloro-5-nitrocinnamic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-nitrocinnamic acid is a chemical compound with the linear formula C9H6CLNO4 . It has a molecular weight of 227.61 . This compound is predominantly trans .
Synthesis Analysis
Unfortunately, there is limited information available on the synthesis of this compound . It is recommended to consult specialized literature or experts in this field for detailed synthesis procedures.Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6ClNO4/c10-8-3-2-7 (11 (14)15)5-6 (8)1-4-9 (12)13/h1-5H, (H,12,13)/b4-1+ . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It appears as a white to yellow to green powder or crystal . .Scientific Research Applications
Synthesis and Chemical Properties
A study by Havaldar et al. (2004) demonstrated the use of nitrocinnamic acid derivatives in the synthesis of complex organic compounds, highlighting their role in facilitating chemical reactions. Specifically, methoxy-5-nitrobenzaldehyde underwent Knoevenagel reaction with malonic acid to give nitrocinnamic acid derivatives (Havaldar, Bhise, & Burudkar, 2004).
Baichurina et al. (2008) explored the reaction of α-nitrocinnamic acid esters with pyrrole, resulting in the formation of ethyl 3-aryl-2-nitro-3-(1H-pyrrol-2-yl)propanoates, indicating their potential in synthesizing β-phenylalanine derivatives, which are significant in pharmaceutical applications (Baichurina et al., 2008).
Biological and Pharmaceutical Research
Cui et al. (2017) investigated para-substituted cinnamic acid derivatives, including 4-nitrocinnamic acid, for their inhibitory effects on tyrosinase, an enzyme involved in melanin production. This study highlights the potential of nitrocinnamic acid derivatives in developing novel tyrosinase inhibitors, which could be significant in treating hyperpigmentation disorders (Cui et al., 2017).
Oruganti et al. (2017) focused on 2-Chloro-4-nitrobenzoic acid, a related compound, for its application in the treatment of HIV and boosting immune response in immune deficiency diseases. This study demonstrates the versatility of chloro-nitrobenzoic acid derivatives in pharmaceutical applications (Oruganti et al., 2017).
Material Science and Analytical Applications
Smith and Wermuth (2009) described the sodium salt of trans-2-nitrocinnamic acid as a component in a one-dimensional coordination polymer. This highlights its potential use in material science, particularly in the development of novel polymeric materials (Smith & Wermuth, 2009).
Calvano et al. (2016) utilized 4-Chloro-α-cyanocinnamic acid in matrix-assisted laser desorption/ionization mass spectrometry for detecting cyanocobalamin in foodstuffs. This demonstrates the analytical applications of chloro-cyanocinnamic acid in food safety and quality control (Calvano, Ventura, Palmisano, & Cataldi, 2016).
Safety and Hazards
2-Chloro-5-nitrocinnamic acid is classified as causing skin irritation (H315) and serious eye irritation (H319). It may also cause respiratory irritation (H335) . Precautionary measures include washing thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists .
properties
IUPAC Name |
(E)-3-(2-chloro-5-nitrophenyl)prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO4/c10-8-3-2-7(11(14)15)5-6(8)1-4-9(12)13/h1-5H,(H,12,13)/b4-1+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHTLKLSRRSWIGD-DAFODLJHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C=CC(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])/C=C/C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36015-19-7 |
Source
|
Record name | 2-Chloro-5-nitrocinnamic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.